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Compound of Interest

Compound Name: (1H-Pyrazol-3-yl)methanol

Cat. No.: B1335596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1H-Pyrazol-3-yl)methanol hydrochloride is a heterocyclic organic compound featuring a

pyrazole ring functionalized with a hydroxymethyl group, presented as a hydrochloride salt. The

pyrazole motif is a well-established "privileged scaffold" in medicinal chemistry, forming the

core of numerous approved therapeutic agents.[1] This is attributed to its ability to engage in

various biological interactions and its synthetic tractability. This technical guide provides a

comprehensive overview of the known properties, synthesis, and potential applications of (1H-
Pyrazol-3-yl)methanol hydrochloride, intended to serve as a valuable resource for

professionals in research and drug development.

Physicochemical Properties
(1H-Pyrazol-3-yl)methanol hydrochloride is commercially available as a white solid. While

specific experimental data for the hydrochloride salt is limited, the properties of the free base,

(1H-Pyrazol-3-yl)methanol, offer some insight.

Table 1: Physicochemical Data of (1H-Pyrazol-3-yl)methanol and its Hydrochloride Salt
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Property (1H-Pyrazol-3-yl)methanol
(1H-Pyrazol-3-yl)methanol
hydrochloride

CAS Number 23585-49-1[2] 270920-41-7[3]

Molecular Formula C4H6N2O[2] C4H7ClN2O[3]

Molecular Weight 98.10 g/mol [2] 134.57 g/mol

Appearance Buttery Solid[4] White Solid

Melting Point Data not available Data not available

Boiling Point
326.8 °C at 760 mmHg

(Predicted)
Data not available

Solubility Data not available Data not available

pKa Data not available Data not available

Synthesis and Characterization
Synthesis of (1H-Pyrazol-3-yl)methanol
A common synthetic route to the free base, (1H-Pyrazol-3-yl)methanol, involves the reduction

of 1H-pyrazole-3-carboxylic acid.

Experimental Protocol:

A solution of 1H-pyrazole-3-carboxylic acid (4 g, 35.7 mmol) in tetrahydrofuran (20 mL) is

added to a cooled (0 °C) solution of aluminum (III) hydride in tetrahydrofuran under a nitrogen

atmosphere. The reaction mixture is stirred at room temperature for 1 hour and then refluxed

overnight. After cooling to 0 °C, the reaction is quenched by the sequential addition of water

(2.7 mL), 10% NaOH solution (5.4 mL), and water (8.1 mL). The mixture is stirred for an

additional 30 minutes at 0 °C and then filtered through Celite. The filtrate is concentrated under

reduced pressure, and the resulting residue is purified by silica gel column chromatography

(eluent: ethyl acetate/hexane, 1/2, v/v) to yield (1H-pyrazol-3-yl)methanol as a buttery solid

(1.9 g, 54% yield).[4]

Preparation of (1H-Pyrazol-3-yl)methanol hydrochloride
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A specific experimental protocol for the direct synthesis of (1H-Pyrazol-3-yl)methanol
hydrochloride is not readily available in the reviewed literature. However, it can be reasonably

presumed that the hydrochloride salt can be prepared by treating a solution of the free base,

(1H-Pyrazol-3-yl)methanol, in a suitable organic solvent (e.g., diethyl ether, methanol, or

isopropanol) with a solution of hydrogen chloride in the same or a compatible solvent. The

resulting precipitate would then be collected by filtration and dried.

Spectroscopic Characterization
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, MS) for (1H-Pyrazol-3-
yl)methanol hydrochloride is not currently available in the public domain. For the free base, a

mass spectrometry result of m/z = 81.1 [M + H - H₂O]⁺ has been reported.[4] Researchers are

advised to perform their own analytical characterization upon synthesis or acquisition of the

compound.

Applications in Drug Discovery and Medicinal
Chemistry
The pyrazole nucleus is a cornerstone in the design of kinase inhibitors, with numerous FDA-

approved drugs targeting this enzyme class.[1] The nitrogen atoms of the pyrazole ring can act

as both hydrogen bond donors and acceptors, facilitating crucial interactions within the ATP-

binding pocket of kinases.[1]

(1H-Pyrazol-3-yl)methanol hydrochloride serves as a valuable building block in the synthesis

of more complex molecules for drug discovery. The hydroxymethyl group provides a reactive

handle for further chemical modifications, allowing for the exploration of structure-activity

relationships (SAR). For instance, it can be oxidized to an aldehyde or carboxylic acid, or used

in ether or ester formation to introduce diverse functionalities.

While specific biological activities for (1H-Pyrazol-3-yl)methanol hydrochloride have not been

reported, the broader class of pyrazole derivatives has demonstrated a wide range of

pharmacological effects, including:

Anticancer: Pyrazole derivatives have been shown to inhibit the growth of various cancer cell

lines.[5][6]
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Anti-inflammatory: The pyrazole scaffold is present in several non-steroidal anti-inflammatory

drugs (NSAIDs).[7]

Kinase Inhibition: As mentioned, pyrazoles are prominent in the development of inhibitors for

various kinases, such as c-Jun N-terminal kinase (JNK).[8][9]

Logical Workflow for Utilizing (1H-Pyrazol-3-
yl)methanol hydrochloride in Kinase Inhibitor
Synthesis
The following diagram illustrates a generalized workflow for the utilization of (1H-Pyrazol-3-
yl)methanol hydrochloride in a kinase inhibitor discovery program.
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Caption: Generalized workflow for kinase inhibitor synthesis.

Safety Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1335596?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The free base, (1H-Pyrazol-3-yl)methanol, is classified as harmful if swallowed (H302),

causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory

irritation (H335). It is expected that the hydrochloride salt presents similar hazards. Standard

laboratory safety precautions, including the use of personal protective equipment (PPE) such

as gloves, safety glasses, and a lab coat, should be followed when handling this compound.

Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
(1H-Pyrazol-3-yl)methanol hydrochloride is a promising, yet under-characterized, building

block for medicinal chemistry and drug discovery. Its pyrazole core suggests potential

applications in the development of kinase inhibitors and other therapeutic agents. While a

significant amount of experimental data for the hydrochloride salt is currently lacking, this guide

provides a summary of the available information and a framework for its potential use in

research. Further investigation into the physicochemical properties, detailed synthetic

protocols, and biological activities of this compound is warranted to fully realize its potential in

the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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